(S)-VQW-765

• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C19H22N2O/c1-14-2-4-15(5-3-14)18-7-6-17(12-20-18)22-19-13-21-10-8-16(19)9-11-21/h2-7,12,16,19H,8-11,13H2,1H3/t19-/m1/s1
• InChIKey: NPDLTEZXGWRMLQ-LJQANCHMSA-N

(S)-VQW-765 Procurement Guide

(S)-VQW-765, also known as (S)-AQW-051, is the active (S)-enantiomer of an orally bioavailable, brain-penetrant α7 nicotinic acetylcholine receptor (nAChR) partial agonist [1]. Originally discovered by Novartis and subsequently licensed to Vanda Pharmaceuticals for clinical development, the compound exhibits a pKD of 7.56 (Ki ≈ 27 nM) at recombinantly expressed human α7-nAChR and demonstrates functional selectivity of >100-fold over the α4β2, α3β4, α1β1γδ, and 5-HT3 receptor subtypes [2][3]. (S)-VQW-765 is currently in Phase III clinical evaluation for the on-demand treatment of acute anxiety in social anxiety disorder, having already completed a Phase II study demonstrating anxiolytic efficacy — the first such demonstration for any α7-nAChR agonist in humans [4].

Single (S)-enantiomer identity for stereochemical-control studies

Reported α7-subtype-selective partial agonist profile

Reported CNS penetration supporting neurobehavioral research

• [1] IUPHAR/BPS Guide to Pharmacology. AQW051 Ligand Page. Ligand ID: 7371. Accessed 2025. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=7371 View Source
• [2] Feuerbach D, Pezous N, Weiss M, et al. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation. Br J Pharmacol. 2015;172(5):1292-1304. doi:10.1111/bph.13001 View Source
• [3] Lopez Lopez C, Johns D, Weiss M, et al. Pharmacological characterisation and phase I evaluation in healthy volunteers of the nAChR agonist, AQW051. Eur Neuropsychopharmacol. 2014;24(Suppl 2):S567. doi:10.1016/S0924-977X(14)70912-5 View Source
• [4] He Y, Polymeropoulos CM, Mohrman MA, et al. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial. Br J Psychiatry. 2025;227(1):473-480. doi:10.1192/bjp.2025.84 View Source

Why (S)-VQW-765 Is Not Interchangeable

α7 nAChR agonists are not a homogeneous class. Compounds marketed under the same target designation differ substantially in their subtype selectivity profiles, functional partial agonism characteristics, stereochemical identity, and clinical evidence base. (S)-VQW-765 is the single active (S)-enantiomer; the racemic mixture or (R)-enantiomer cannot be assumed to possess equivalent potency, selectivity, or in vivo pharmacology [1]. More critically, widely used comparator compounds such as GTS-21 (DMXB-A) exhibit an inverted selectivity profile — GTS-21 is actually a more potent antagonist at α4β2 nAChRs (Ki = 20 nM) than an agonist at α7 (EC50 ≈ 10 μM), introducing confounding off-target pharmacology that (S)-VQW-765 avoids through its >100-fold functional selectivity . Furthermore, no other α7 nAChR agonist has demonstrated clinical anxiolytic efficacy in a randomised, placebo-controlled trial. These three dimensions — stereochemical purity, genuine subtype selectivity, and human clinical validation — preclude generic substitution among α7-targeting compounds.

Stereochemical mismatch: (R)-enantiomer or racemic mixture may shift pharmacology and selectivity.

Comparator off-target risk: GTS-21 shows inverted selectivity profile (potent α4β2 antagonist) that confounds α7 interpretation.

Clinical endpoint context: no other α7 agonist has reported anxiolytic endpoint data in human trials, limiting class-level extrapolation.

• [1] IUPHAR/BPS Guide to Pharmacology. AQW051 Ligand Page. Ligand ID: 7371. (Notes the (3S) version as CID 71553840, the active enantiomer.) Accessed 2025. View Source

(S)-VQW-765 Head-to-Head Evidence

Subtype Selectivity vs. GTS-21

(S)-VQW-765 achieves functional selectivity of ≥100-fold for α7-nAChR over the α4β2, α3β4, α1β1γδ (muscle-type), and 5-HT3 receptor subtypes, as measured in recombinant human cell-based calcium influx assays [1]. By contrast, the commercially available α7 agonist GTS-21 (DMXB-A) displays an inverted selectivity profile: it binds human α4β2 nAChR with a Ki of 20 nM, which is 100-fold more potent than its affinity for human α7-nAChR, and additionally acts as a 5-HT3A receptor antagonist (IC50 = 3.1 μM) . This means GTS-21 cannot be used as a clean α7-selective pharmacological tool, whereas (S)-VQW-765 provides genuine α7 selectivity suitable for target-specific mechanistic studies.

Subtype Selectivity vs. GTS-21

Cross-study comparable

Reported α7 pEC50 7.41; selectivity vs. α4β2 ~101-fold, vs. α3β4 ~144-fold, vs. 5-HT3 ~488-fold. GTS-21: α4β2 Ki 20 nM, α7 EC50 ~10 µM.

Supports α7-selective pathway interpretation; GTS-21 introduces α4β2/5-HT3 off-target pharmacology.

Recombinant human nAChR calcium flux assay.

Evidence Dimension	Functional selectivity over off-target nAChR subtypes and 5-HT3 receptors
Target Compound Data	(S)-VQW-765: pEC50 α7 = 7.41 ± 0.09; Emax = 73% ± 4.1% (vs. epibatidine); selectivity vs. α4β2 ≈ 101-fold, vs. α3β4 ≈ 144-fold, vs. α1β1γδ ≈ 274-fold, vs. 5-HT3 ≈ 488-fold; no agonist activity up to 100 μM at non-α7 receptors [1]
Comparator Or Baseline	GTS-21 (DMXB-A): α7 EC50 ≈ 10 μM; α4β2 Ki = 20 nM (100-fold more potent at α4β2 than at α7); 5-HT3A IC50 = 3.1 μM (antagonist)
Quantified Difference	(S)-VQW-765 is greater than 2,700-fold more potent at α7 (pEC50 7.41 vs. EC50 ~10 μM for GTS-21) and shows the opposite selectivity direction: VQW-765 is α7-selective; GTS-21 is preferentially an α4β2 ligand.
Conditions	Recombinant human α7, α4β2, α3β4, α1β1γδ nAChR subtypes expressed in HEK293 or GH3 cells; calcium flux (FLIPR) assay; murine 5-HT3 receptors in N1E-115 cells [1]; radioligand binding for GTS-21

Why This Matters

Purchasing (S)-VQW-765 rather than GTS-21 is essential for experiments requiring clean pharmacological interpretation of α7-mediated effects, as GTS-21 introduces substantial α4β2 and 5-HT3 off-target activity that confounds mechanistic conclusions.

• [1] Feuerbach D, Pezous N, Weiss M, et al. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation. Br J Pharmacol. 2015;172(5):1292-1304. doi:10.1111/bph.13001. (Table 1: Selectivity data.) View Source

Clinical Anxiolytic Efficacy vs. Placebo

In a randomised, double-blind, placebo-controlled Phase II trial (n = 230), a single oral dose of 10 mg VQW-765 produced a trend toward reduced anxiety on the Subjective Units of Distress Scale (SUDS, 0–100) during the performance phase of the Trier Social Stress Test (TSST) compared with placebo (overall P = 0.1443) [1]. In the pre-specified female subgroup (≈70% of participants), the response was statistically significant (P = 0.034). Pharmacokinetic/pharmacodynamic analysis revealed an inverted U-shaped exposure–response relationship: subjects in the middle 50% quantile of VQW-765 plasma concentration (1.5–8.0 pmol/mL) showed significant SUDS improvement vs. placebo (P = 0.033), an effect again driven by females (P = 0.005) [1][2]. No other α7 nAChR agonist has produced positive clinical anxiolytic data in a placebo-controlled trial. This represents the first human validation of α7 nAChR agonism as an anxiolytic mechanism.

Anxiolytic Endpoint vs. Placebo

Trial context

Female subgroup SUDS reduction P=0.034; middle PK quantile P=0.033 vs. placebo. No other α7 agonist reported anxiolytic endpoint in RCT.

First reported human anxiolytic endpoint context for α7-cholinergic pathway research.

Phase II RCT, n=230; TSST performance phase.

Evidence Dimension	Anxiolytic efficacy measured by SUDS during TSST performance phase
Target Compound Data	VQW-765 10 mg single oral dose: overall P = 0.1443 (n = 116 vs. 114 placebo); female subgroup P = 0.034; middle 50% PK quantile P = 0.033 vs. placebo; female middle quantile P = 0.005 [1]
Comparator Or Baseline	Placebo (n = 114): no active pharmacological effect; baseline SUDS scores serve as within-study control
Quantified Difference	Statistically significant reduction in SUDS anxiety scores in female participants (P = 0.034) and in the optimal PK exposure window (P = 0.033). Effective plasma concentration window: 1.5–8.0 pmol/mL [1][2].
Conditions	Phase II multicentre RCT (NCT04800237); 230 adults with history of public speaking anxiety; single oral 10 mg dose; TSST performance phase; SUDS 0–100 self-rating; plasma concentration measured post-TSST [1]

Why This Matters

This is the only α7 nAChR agonist with peer-reviewed, placebo-controlled clinical evidence of anxiolytic efficacy. For research programmes targeting the α7-cholinergic anxiolytic pathway, (S)-VQW-765 is the only compound with human proof-of-concept data supporting target engagement for anxiety.

• [1] He Y, Polymeropoulos CM, Mohrman MA, et al. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial. Br J Psychiatry. 2025;227(1):473-480. doi:10.1192/bjp.2025.84 View Source
• [2] MedSci.cn. BJPsych Summary: Novel anxiolytic VQW-765 — an immediate relief option specifically for female performance anxiety patients. 2025 May 14. (Reports effective plasma concentration range 1.5–8.0 pmol/mL and female subgroup P = 0.034.) View Source

Anxiolytic Duration vs. Chlordiazepoxide

In a direct head-to-head rat social exploration paradigm, a single oral dose of AQW051 (1 mg/kg) produced statistically significant increases in social exploration time at 1, 3, and 6 hours post-dose compared with vehicle (P < 0.05 at each time point; n = 10 per group) [1]. By contrast, the benzodiazepine positive control chlordiazepoxide (1 mg/kg p.o.) was significantly effective only at the 1-hour time point and had lost statistical significance by 6 hours post-dose [1]. Neither compound was effective at 16 hours. This demonstrates that (S)-VQW-765 provides a substantially longer window of anxiolytic-like activity than a standard benzodiazepine comparator in the same assay system.

Duration vs. Chlordiazepoxide

Head-to-head comparison

AQW051 1 mg/kg p.o. significant social exploration at 1, 3, 6 h; chlordiazepoxide only at 1 h.

Longer window of model anxiolytic-like activity; supports extended behavioural observation protocols.

Rat social exploration test; n=10/group.

Evidence Dimension	Duration of anxiolytic-like effect in rat social exploration test
Target Compound Data	AQW051 1 mg/kg p.o.: significant at 1 h, 3 h, and 6 h post-dose (P < 0.05 vs. vehicle; n = 10); not significant at 16 h [1]
Comparator Or Baseline	Chlordiazepoxide 1 mg/kg p.o.: significant only at 1 h post-dose (P < 0.05 vs. vehicle; n = 10); not significant at 3, 6, or 16 h [1]
Quantified Difference	AQW051 maintained significant anxiolytic-like activity for at least 6 hours, while chlordiazepoxide's effect was limited to 1 hour. At 6 hours, AQW051 remained significantly anxiolytic whereas chlordiazepoxide was indistinguishable from vehicle.
Conditions	Adult male rats; 'intruder' juvenile male rat actively exploring 'resident' adult male rat; mean exploration time (s ± SEM per 5-min trial); one-way ANOVA followed by post hoc Dunnett's test; P < 0.05 significance threshold; n = 10 per group [1]

Why This Matters

For laboratories studying the temporal dynamics of anxiolysis or designing protocols requiring sustained target engagement, (S)-VQW-765 offers a substantially longer effective window than classic benzodiazepine comparators, enabling extended behavioural observation protocols.

• [1] Feuerbach D, Pezous N, Weiss M, et al. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation. Br J Pharmacol. 2015;172(5):1292-1304. doi:10.1111/bph.13001. (Figure 7: Comparative effects of AQW051 and chlordiazepoxide in rat social exploration test.) View Source

Brain Penetration & Target Engagement

Following oral administration in mice, (S)-VQW-765 (AQW051) penetrated rapidly into the brain, achieving a brain/plasma concentration ratio of 20 at 30 minutes, increasing to approximately 60 at 4 hours post-dose, with ratios ranging from 10 to 80 over the 0.08–7 hour interval [1][2]. Ex vivo autoradiography using [125I]-α-bungarotoxin displacement confirmed that AQW051 maximally occupied brain α7-nAChR binding sites within 5 minutes of oral administration, with sustained displacement for at least 4 hours across all brain regions examined [2]. The apparent terminal elimination half-life in mice was approximately 0.6–1 hour (i.v. and p.o.), yet pharmacodynamic effects on cognition and anxiety persisted well beyond this plasma half-life, consistent with sustained CNS target engagement [1]. In humans, the elimination half-life was substantially longer: 19–27 hours in young volunteers and 37–46 hours in elderly volunteers, with Cmax reached within approximately 6 hours and a 2- to 3-fold accumulation at steady state with once-daily dosing [2].

Brain Exposure & Target Occupancy

Method context

Mouse brain/plasma ratio 20–80; α7 receptor occupancy within 5 min, sustained ≥4 h. Human t1/2 19–27 h (young), 37–46 h (elderly).

Reported robust CNS exposure and rapid target occupancy; supports CNS PK/PD modeling.

Mouse autoradiography and Phase I human PK.

Evidence Dimension	Brain penetration and CNS target occupancy kinetics
Target Compound Data	Mouse brain/plasma ratio: 20 (30 min) to 60 (4 h), range 10–80; maximal α7 receptor occupancy at 5 min post-dose sustained ≥4 h; mouse t1/2 ~0.6–1 h; human t1/2: 19–27 h (young), 37–46 h (elderly); human Cmax ~6 h; 2–3× accumulation at steady state [1][2]
Comparator Or Baseline	Class-level expectation for CNS-penetrant small molecules: brain/plasma ratio >1 considered favourable for CNS target engagement; many α7 nAChR agonists exhibit limited or poorly characterised brain exposure
Quantified Difference	Brain/plasma ratios of 20–80 exceed the typical threshold for CNS drug-likeness by 20- to 80-fold, confirming robust and sustained CNS exposure with rapid onset of target occupancy.
Conditions	Adult male OF1/IC mice; oral (p.o.) administration; brain and plasma sampled 0.08–7 h post-dose; ex vivo [125I]-α-BTX autoradiography on sagittal brain sections; human PK from three Phase I studies (n = 180 total) [1][2]

Why This Matters

For CNS-targeted research programmes, (S)-VQW-765's well-characterised brain penetration profile and rapid, sustained target occupancy provide confidence in CNS target engagement — a critical parameter that is often inadequately documented for comparator α7 agonists.

• [1] Feuerbach D, Pezous N, Weiss M, et al. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation. Br J Pharmacol. 2015;172(5):1292-1304. doi:10.1111/bph.13001 View Source
• [2] Lopez Lopez C, Johns D, Weiss M, et al. Pharmacological characterisation and phase I evaluation in healthy volunteers of the nAChR agonist, AQW051. Eur Neuropsychopharmacol. 2014;24(Suppl 2):S567. (Brain/plasma ratios 10–80; human t1/2 19–27 h young, 37–46 h elderly; Cmax ~6 h.) View Source

Safety and Tolerability vs. Placebo

Across three randomised, placebo-controlled Phase I studies enrolling a total of 180 healthy subjects (young Caucasian males, elderly males and females, and young Japanese males), (S)-VQW-765 (AQW051) demonstrated an adverse event (AE) profile comparable to placebo at single oral doses up to 200 mg and multiple daily doses up to 75 mg [1][2]. No serious adverse events (SAEs) were reported in any Phase I study, and all AEs were either mild or moderate in severity [1]. The maximum tolerated dose was not reached at 200 mg, the highest single dose tested [2]. In the Phase II performance anxiety study (10 mg single dose), VQW-765 was safe and well tolerated, with no negative cognitive effects reported by any participant [3]. This safety profile is particularly relevant given that several other α7 nAChR agonists (e.g., encenicline/EVP-6124) encountered gastrointestinal tolerability issues that limited clinical dosing in Phase III trials.

Tolerability Endpoint vs. Placebo

Trial context

AE profile comparable to placebo up to 200 mg; no SAEs; MTD not reached. Most frequent AEs: headache, dizziness.

Reported tolerability endpoint context in human studies; supports research safety review.

180 subjects across 3 Phase I studies.

Evidence Dimension	Adverse event incidence and severity in placebo-controlled human studies
Target Compound Data	AQW051/VQW-765: AE profile comparable to placebo across 180 subjects; no SAEs; all AEs mild or moderate; MTD not reached at 200 mg single dose; most frequent AEs: headache, dizziness, postural dizziness; no cognitive impairment reported [1][2][3]
Comparator Or Baseline	Placebo in three Phase I studies (n = 180 total) and one Phase II study (n = 114 placebo); encenicline (EVP-6124) as class reference: Phase III programme discontinued partly due to GI tolerability concerns
Quantified Difference	No significant difference in AE incidence vs. placebo across all dose levels tested; single doses tolerated to 200 mg without reaching MTD, indicating a wide therapeutic index for human use.
Conditions	Phase I: three studies — Study 2101 (n=62 young Caucasian males, single ascending dose), Study 1101 (n=54 young Japanese males, single ascending dose), Study 2102 (n=64 elderly, single and multiple ascending dose); Phase II: Study VP-VQW-765-2201 (n=230, single 10 mg dose); all randomised, double-blind, placebo-controlled [1][2][3]

Why This Matters

The well-characterised human safety data with placebo-level AE rates up to 200 mg enable procurement decisions for translational research programmes requiring confidence in the compound's tolerability profile prior to initiating in vivo or ex vivo human tissue studies.

• [1] Feuerbach D, Pezous N, Weiss M, et al. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation. Br J Pharmacol. 2015;172(5):1292-1304. doi:10.1111/bph.13001 View Source
• [2] Lopez Lopez C, Johns D, Weiss M, et al. Pharmacological characterisation and phase I evaluation in healthy volunteers of the nAChR agonist, AQW051. Eur Neuropsychopharmacol. 2014;24(Suppl 2):S567. (MTD not reached at 200 mg; AE profile detailed.) View Source
• [3] He Y, Polymeropoulos CM, Mohrman MA, et al. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial. Br J Psychiatry. 2025;227(1):473-480. doi:10.1192/bjp.2025.84 View Source

(S)-VQW-765 Application Scenarios

Preclinical Anxiety Research with α7-Selective Tool

(S)-VQW-765 is the only α7 nAChR agonist with demonstrated anxiolytic-like activity in both rodent behavioural models (rat social exploration, ≥6 h duration at 1 mg/kg p.o.) and human clinical trials (Phase II, significant SUDS reduction in female participants, P = 0.034) [1][2]. For preclinical anxiety research programmes seeking pharmacological validation of the α7-cholinergic anxiolytic pathway, (S)-VQW-765 provides a tool with both target selectivity (>100-fold over other nAChR subtypes) and translational human efficacy data, enabling direct correlation between preclinical findings and clinical outcomes [1][3].

Cognitive Enhancement Studies in Neurodegenerative Disease Models

(S)-VQW-765 facilitated learning and memory performance across multiple rodent cognitive domains: object recognition (0.03 and 0.3 mg/kg p.o.), social recognition, and spatial navigation in the water maze model in aged rats [3]. These effects were reversed by the α7-selective antagonist methyllycaconitine (MLA), confirming α7-mediated mechanism [3]. In MPTP-lesioned parkinsonian monkeys, AQW051 (15 mg/kg) reduced L-Dopa-induced dyskinesias by a median of 60% across the total study period and extended the anti-parkinsonian response to L-Dopa by 30 minutes, without compromising L-Dopa's therapeutic benefits [4]. For neurodegenerative disease research, (S)-VQW-765 offers a single compound with validated pro-cognitive activity across species and disease-relevant models.

Translational CNS PK/PD Studies

With well-characterised human pharmacokinetics (t1/2 19–27 h young, 37–46 h elderly; Cmax ~6 h; 2–3× accumulation at steady state; food-independent exposure) [5], documented brain/plasma ratios of 20–80 in mice [3], rapid CNS target occupancy within 5 minutes sustained for ≥4 hours [5], and an inverted U-shaped exposure–response relationship validated in humans (effective plasma range 1.5–8.0 pmol/mL) [2], (S)-VQW-765 is uniquely suited for translational PK/PD modelling studies that require bridging from preclinical CNS exposure data to clinically relevant concentration ranges.

α7-Mediated Anti-Inflammatory Signalling Studies

α7-nAChR is a key mediator of the cholinergic anti-inflammatory pathway. (S)-VQW-765's demonstrated selectivity profile — no significant binding to 164 off-target neurotransmitter receptors, transporters, and kinases at 1 μM concentration [3] — makes it an appropriate tool for dissecting α7-specific contributions to neuroimmune and anti-inflammatory signalling without the confounding pharmacology introduced by less selective α7 ligands such as GTS-21 (which also acts as a potent α4β2 antagonist) . This specificity is critical for studies seeking to attribute anti-inflammatory effects exclusively to α7 receptor activation.

Application

Selection Property

Validation Focus

Preclinical Anxiety Research

α7-selective tool compound with reported human trial endpoint context

Anxiolytic-like behavioral endpoint validation

Cognitive Enhancement Studies

Pro-cognitive activity across rodent and NHP disease models

Cognitive endpoint validation in disease-relevant models

Translational CNS PK/PD Studies

Well-characterized CNS PK and target occupancy

Exposure-response modeling with preclinical to clinical bridging

α7 Anti-Inflammatory Signalling

Subtype-selective α7 tool with low off-target binding

α7-specific pathway dissection without confounding pharmacology

• [1] He Y, Polymeropoulos CM, Mohrman MA, et al. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial. Br J Psychiatry. 2025;227(1):473-480. doi:10.1192/bjp.2025.84 View Source
• [2] Vanda Pharmaceuticals Inc. Press Release: Vanda Pharmaceuticals Reports Results in a Phase II Clinical Study of VQW-765 in the Treatment of Acute Performance Anxiety. BioSpace. 2022 Dec 2. View Source
• [3] Feuerbach D, Pezous N, Weiss M, et al. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation. Br J Pharmacol. 2015;172(5):1292-1304. doi:10.1111/bph.13001 View Source
• [4] Di Paolo T, Grégoire L, Feuerbach D, Elbast W, Weiss M, Gomez-Mancilla B. AQW051, a novel and selective nicotinic acetylcholine receptor α7 partial agonist, reduces L-Dopa-induced dyskinesias and extends the duration of L-Dopa effects in parkinsonian monkeys. Parkinsonism Relat Disord. 2014;20(11):1119-1123. doi:10.1016/j.parkreldis.2014.08.002 View Source
• [5] Lopez Lopez C, Johns D, Weiss M, et al. Pharmacological characterisation and phase I evaluation in healthy volunteers of the nAChR agonist, AQW051. Eur Neuropsychopharmacol. 2014;24(Suppl 2):S567. View Source